Cas no 1287376-15-1 (Quetiapine-d)

• Product Name: Quetiapine-d
• CAS No: 1287376-15-1
• MF: C₂₅H₂₉N₃O₆S
• MW: 503.6039
• CID: 2601826
• PubChem ID: 45359087
• Update Time: 2025-06-10

Quetiapine-d Chemical and Physical Properties

Names and Identifiers

• Quetiapine (D4 fumarate)
• Quetiapine D4 fumarate
• Quetiapine-d8 Fumarate
• 2-[2-(4-benzo[b][1,4]benzothiazepin-6-ylpiperazin-1-yl)ethoxy]-1,1,2,2-tetradeuterioethanol;(E)-but-2-enedioic acid
• Quetiapine-d
• 1185247-12-4
• DA-77290
• HY-B0031S
• Quetiapine-d4 (fumarate)
• Quetiapine-d4 Fumarate
• 1287376-15-1
• AKOS040736124
• Seroquel D4

• Inchi： 1S/C21H25N3O2S.C4H4O4/c25-14-16-26-15-13-23-9-11-24(12-10-23)21-17-5-1-3-7-19(17)27-20-8-4-2-6-18(20)22-21;5-3(6)1-2-4(7)8/h1-8,25H,9-16H2;1-2H,(H,5,6)(H,7,8)/b;2-1+/i14D2,16D2;
• InChI Key： VRHJBWUIWQOFLF-SQGQDMBVSA-N
• SMILES： S1C2=C([H])C([H])=C([H])C([H])=C2N=C(C2=C([H])C([H])=C([H])C([H])=C12)N1C([H])([H])C([H])([H])N(C([H])([H])C([H])([H])OC([2H])([2H])C([2H])([2H])O[H])C([H])([H])C1([H])[H].O([H])C(/C(/[H])=C(\[H])/C(=O)O[H])=O

Computed Properties

• Exact Mass: 503.20281381 g/mol
• Monoisotopic Mass: 503.20281381 g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 615
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 148
• Molecular Weight: 503.6

Experimental Properties

• Melting Point: 72-780C

Quetiapine-d Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Quetiapine-d

Quetiapine-d (CAS No. 1287376-15-1): A Comprehensive Overview

Quetiapine-d, also known as d-deuterated quetiapine, is a deuterated analog of quetiapine, a well-known atypical antipsychotic drug. The CAS number for this compound is 1287376-15-1. Deuterated compounds are often used in pharmacological research to study drug metabolism, pharmacokinetics, and bioavailability due to their unique isotopic properties. This article provides an in-depth analysis of the properties, applications, and recent advancements related to quetiapine-d.

The chemical structure of quetiapine-d is identical to that of quetiapine, with the exception of the incorporation of deuterium atoms at specific positions. This substitution does not alter the compound's pharmacological activity but allows researchers to track its fate in biological systems more effectively. The synthesis of quetiapine-d involves advanced chemical techniques to ensure precise deuterium incorporation without affecting the overall stability or bioactivity of the molecule.

Quetiapine-d has gained significant attention in recent years due to its potential applications in clinical research and drug development. Studies have shown that deuterated drugs like quetiapine-d can exhibit improved pharmacokinetic profiles compared to their non-deuterated counterparts. For instance, research published in 2023 demonstrated that quetiapine-d has a longer half-life and reduced clearance rate, which could lead to more efficient dosing regimens and better patient outcomes.

In terms of therapeutic applications, quetiapine-d is primarily investigated for its potential use in treating mental health disorders such as schizophrenia and bipolar disorder. These conditions are often associated with significant morbidity and mortality, making the development of more effective treatments a critical area of research. Recent clinical trials have highlighted the efficacy of quetiapine-d in reducing psychotic symptoms while minimizing adverse effects such as weight gain and extrapyramidal side effects.

Beyond its therapeutic applications, quetiapine-d has also been utilized as a tool in metabolomics studies. By incorporating deuterium into the molecule, researchers can trace its metabolic pathways with greater precision. This has led to a deeper understanding of how quetiapine is processed in the human body and has informed the design of next-generation antipsychotic drugs with enhanced efficacy and safety profiles.

The development of quetiapine-d represents a significant advancement in the field of medicinal chemistry. Its unique properties make it an invaluable tool for both basic research and clinical practice. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that quetiapine-d will play an increasingly important role in the treatment of mental health disorders.

In conclusion, quetiapine-d (CAS No. 1287376-15-1) is a promising compound with wide-ranging applications in pharmacology and medicine. Its deuterated nature provides researchers with a powerful tool for studying drug metabolism and bioavailability, while its therapeutic potential offers hope for patients suffering from schizophrenia and bipolar disorder. As research into this compound continues to evolve, it is expected to contribute significantly to the advancement of mental health care.